Cas no 2229663-77-6 (3-(5-Bromopyrimidin-2-yl)prop-2-en-1-amine)

3-(5-Bromopyrimidin-2-yl)prop-2-en-1-amine is a brominated pyrimidine derivative featuring a reactive prop-2-en-1-amine substituent, making it a versatile intermediate in organic synthesis and pharmaceutical research. The bromine atom at the 5-position enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling precise structural modifications. The amine-functionalized allyl group offers additional reactivity for further derivatization, including nucleophilic additions or cyclization reactions. This compound is particularly valuable in the development of heterocyclic scaffolds and bioactive molecules, given its balanced reactivity and stability. Its well-defined structure ensures reproducibility in synthetic applications, making it a reliable choice for medicinal chemistry and material science research.

3-(5-Bromopyrimidin-2-yl)prop-2-en-1-amine structure

2229663-77-6 structure

Product Name:3-(5-Bromopyrimidin-2-yl)prop-2-en-1-amine

CAS No:2229663-77-6

MF:C₇H₈BrN₃

MW:214.062520027161

CID:5778870

PubChem ID:87302133

Update Time:2025-05-27

3-(5-Bromopyrimidin-2-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

- EN300-1925627
- SCHEMBL1853377
- 2229663-77-6
- 3-(5-bromopyrimidin-2-yl)prop-2-en-1-amine
- 3-(5-Bromopyrimidin-2-yl)prop-2-en-1-amine
- Inchi： 1S/C7H8BrN3/c8-6-4-10-7(11-5-6)2-1-3-9/h1-2,4-5H,3,9H2/b2-1+
- InChI Key： WOWLYHHZZGADAW-OWOJBTEDSA-N
- SMILES： BrC1C=NC(/C=C/CN)=NC=1

Computed Properties

Exact Mass: 212.99016g/mol
Monoisotopic Mass: 212.99016g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 130
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 51.8Å²

3-(5-Bromopyrimidin-2-yl)prop-2-en-1-amine Pricemore >>

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